Cas no 2304634-02-2 (4-[4-(Tetramethyl-1,3,2-dioxaborolan-2-yl)benzenesulfonyl]piperidine hydrochloride)

• Product Name: 4-[4-(Tetramethyl-1,3,2-dioxaborolan-2-yl)benzenesulfonyl]piperidine hydrochloride
• CAS No: 2304634-02-2
• MF: C₁₇H₂₇BClNO₄S
• MW: 387.729583024979
• MDL: MFCD27918538
• CID: 5071014
• PubChem ID: 86811263
• Update Time: 2026-03-01

4-[4-(Tetramethyl-1,3,2-dioxaborolan-2-yl)benzenesulfonyl]piperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzenesulfonyl]piperidine hydrochloride
• (4-(PIPERIDIN-4-YLSULFONYL)PHENYL)BORONIC ACID HCL PINACOL ESTER
• 4-[4-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)-benzenesulfonyl]piperidine hydrochloride
• 4-((4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)sulfonyl)piperidine hydrochloride
• (4-(Piperidin-4-ylsulfonyl)phenyl)boronic acid pinacol ester HCl
• 4-(Piperidin-4-ylsulfonyl)benzenboronic acid pinacol
• 4-[4-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)BENZENESULFONYL]PIPERIDINE HYDROCHLORIDE
• 2304634-02-2
• AKOS025291353
• AS-34968
• SY324335
• 4-(4-Piperidylsulfonyl)phenylboronic Acid Pinanol Ester Hydrochloride
• CS-0177866
• MFCD27918538
• 4-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]sulfonylpiperidine;hydrochloride
• DB-411281
• 4-(Piperidin-4-ylsulfonyl)benzenboronic acid pinacol ester hydrochloride
• 4-[4-(Tetramethyl-1,3,2-dioxaborolan-2-yl)benzenesulfonyl]piperidine hydrochloride

• MDL： MFCD27918538
• Inchi： 1S/C17H26BNO4S.ClH/c1-16(2)17(3,4)23-18(22-16)13-5-7-14(8-6-13)24(20,21)15-9-11-19-12-10-15;/h5-8,15,19H,9-12H2,1-4H3;1H
• InChI Key： KENNGXOYTBZOOX-UHFFFAOYSA-N
• SMILES： Cl.S(C1C=CC(B2OC(C)(C)C(C)(C)O2)=CC=1)(C1CCNCC1)(=O)=O

Computed Properties

• Exact Mass: 387.1442374 g/mol
• Monoisotopic Mass: 387.1442374 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 527
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 73
• Molecular Weight: 387.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds

Additional information on 4-[4-(Tetramethyl-1,3,2-dioxaborolan-2-yl)benzenesulfonyl]piperidine hydrochloride

Introduction to 4-[4-(Tetramethyl-1,3,2-dioxaborolan-2-yl)benzenesulfonyl]piperidine hydrochloride (CAS No. 2304634-02-2)

4-[4-(Tetramethyl-1,3,2-dioxaborolan-2-yl)benzenesulfonyl]piperidine hydrochloride is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 2304634-02-2, represents a sophisticated derivative featuring a piperidine core substituted with a benzenesulfonyl group linked to a tetramethylborate moiety. The unique structural attributes of this molecule make it a promising candidate for further exploration in drug discovery and development, particularly in the context of modulating biological pathways and targeting specific therapeutic applications.

The structural composition of 4-[4-(Tetramethyl-1,3,2-dioxaborolan-2-yl)benzenesulfonyl]piperidine hydrochloride encompasses several key functional groups that contribute to its potential biological activity. The piperidine ring is a common pharmacophore in medicinal chemistry, known for its ability to enhance binding affinity and metabolic stability in drug molecules. The benzenesulfonyl group introduces a polar moiety that can interact with biological targets through hydrogen bonding or ionic interactions. Moreover, the tetramethylborate component suggests utility in cross-coupling reactions, which are pivotal in the synthesis of complex organic molecules, including pharmaceuticals.

Recent advancements in synthetic methodologies have enabled the efficient preparation of compounds like 4-[4-(Tetramethyl-1,3,2-dioxaborolan-2-yl)benzenesulfonyl]piperidine hydrochloride, facilitating their incorporation into drug discovery programs. The boronic acid derivative (tetramethylborate) can participate in Suzuki-Miyaura cross-coupling reactions, allowing for the construction of biaryl structures—a motif frequently observed in bioactive molecules. This capability is particularly valuable in generating libraries of compounds for high-throughput screening (HTS), a cornerstone of modern drug development.

In the realm of medicinal biology, the exploration of 4-[4-(Tetramethyl-1,3,2-dioxaborolan-2-yl)benzenesulfonyl]piperidine hydrochloride has been driven by its potential to interact with enzymes and receptors involved in critical disease pathways. For instance, the sulfonyl group may mimic or inhibit the action of endogenous molecules, thereby modulating signaling cascades. Preliminary studies have hinted at its potential role in addressing neurological disorders and inflammatory conditions by targeting key transcription factors or kinases. While these findings are still in nascent stages, they underscore the importance of structurally diverse compounds like this one in unlocking novel therapeutic strategies.

The synthesis and characterization of 4-[4-(Tetramethyl-1,3,2-dioxaborolan-2-yl)benzenesulfonyl]piperidine hydrochloride adhere to rigorous chemical standards to ensure purity and consistency. High-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are employed to verify structural integrity and chemical purity. These analytical techniques provide critical data for understanding the compound's behavior under various conditions and for guiding subsequent biological evaluations.

One of the most compelling aspects of 4-[4-(Tetramethyl-1,3,2-dioxaborolan-2-yl)benzenesulfonyl]piperidine hydrochloride is its versatility as a building block for more complex molecules. Researchers can leverage its reactive sites—such as the boronic acid moiety—to introduce additional functional groups or link it to other pharmacophores via cross-coupling reactions. This modular approach allows for the rapid assembly of novel analogs with tailored properties, accelerating the discovery process.

The potential applications of this compound extend beyond traditional small-molecule drug development. Its unique structural features make it an attractive candidate for exploring newer modalities such as protein-protein interaction inhibitors or molecular glues that can rewire cellular communication. As computational chemistry and artificial intelligence continue to revolutionize drug design, compounds like 4-[4-(Tetramethyl-1,3,2-dioxaborolan-2-yl)benzenesulfonyl]piperidine hydrochloride are likely to play an increasingly pivotal role in generating hypotheses-driven research that bridges chemistry with biology.

In conclusion,4-[4-(Tetramethyl-1,3,2-dioxaborolan-2-yl)benzenesulfonyl]piperidine hydrochloride represents a fascinating intersection of synthetic organic chemistry and medicinal biology. Its structural complexity and functional diversity position it as a valuable asset in contemporary drug discovery efforts. As research progresses and new methodologies emerge,CAS No 2304634-02-2 will undoubtedly continue to inspire innovative approaches to addressing unmet medical needs.